![molecular formula C5H5Cl2N3O2 B1376079 2-Amino-5-chloropyrimidine-4-carboxylic acid hydrochloride CAS No. 1588441-24-0](/img/structure/B1376079.png)
2-Amino-5-chloropyrimidine-4-carboxylic acid hydrochloride
Overview
Description
2-Amino-5-chloropyrimidine-4-carboxylic acid hydrochloride is a chemical compound used for pharmaceutical testing . It is a high-quality reference standard for accurate results .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C5H4ClN3O2 . The InChI code for this compound is 1S/C5H4ClN3O2/c6-2-1-8-5 (7)9-3 (2)4 (10)11/h1H, (H,10,11) (H2,7,8,9) .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a boiling point of 478.0±48.0 C at 760 mmHg . The compound is a solid at room temperature . The storage temperature is 4C, and it should be protected from light .Scientific Research Applications
Synthesis of Derivatives
A significant application of 2-Amino-5-chloropyrimidine-4-carboxylic acid hydrochloride is in the synthesis of various derivatives. This includes the creation of β-dialkylaminoethyl esters of 2,5-disubstituted pyrimidine-4-carboxylic acids, characterized as hydrochlorides, and in some cases, as their methobromide and methiodide salts (Grant, Seemann, & Winthrop, 1956).
Development of Cocrystals
This compound is also crucial in the development of cocrystals. Research has shown the design of ten cocrystals involving 4-amino-5-chloro-2,6-dimethylpyrimidine with various carboxylic acids, characterized by single-crystal X-ray diffraction (Rajam et al., 2018).
Facilitating Synthetic Approaches
This compound is used in facilitating synthetic approaches to amino acids, as demonstrated in the facile synthesis of 2‐amino‐5‐halogen‐pyrimidine‐4‐carboxylic acids from 5‐halogen‐2‐methylsulfonylpyrimidine‐4‐carboxylic acid (Blyumin, Neunhoeffer, & Volovenko, 2007).
Synthesis of Analogues
This chemical is integral in the synthesis of various analogues like 2-Amino-4-hydroxy-5-(4-phenylbutyl)pyrimidine-6-carboxylic acid, contributing to studies on enzyme inhibitors (Baker & Jordaan, 1965).
Production of Pyrimidine Derivatives
The compound is used in the production of various pyrimidine derivatives, demonstrating its versatility in organic synthesis (Britikova, Chkhikvadze, & Magidson, 1966).
Role in Antimicrobial Studies
This compound has been used in the synthesis of novel derivatives with potential antimicrobial activity, indicating its role in the development of new therapeutic agents (Dongarwar et al., 2011).
Safety and Hazards
properties
IUPAC Name |
2-amino-5-chloropyrimidine-4-carboxylic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClN3O2.ClH/c6-2-1-8-5(7)9-3(2)4(10)11;/h1H,(H,10,11)(H2,7,8,9);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHXGZTTYUZPTLL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NC(=N1)N)C(=O)O)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5Cl2N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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